Cas no 2679828-22-7 ((2S)-2-(4-chlorophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)

• Product Name: (2S)-2-(4-chlorophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
• CAS No: 2679828-22-7
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 5630844
• PubChem ID: 165915893
• Update Time: 2025-05-20

(2S)-2-(4-chlorophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286755
• 2679828-22-7
• (2S)-2-[(4-chlorophenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• (2S)-2-(4-chlorophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

• Inchi： 1S/C13H14ClNO4/c1-3-8-19-13(18)15(9(2)12(16)17)11-6-4-10(14)5-7-11/h3-7,9H,1,8H2,2H3,(H,16,17)/t9-/m0/s1
• InChI Key： OWWATHZOARJFBK-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1)N(C(=O)OCC=C)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-2-(4-chlorophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

(2S)-2-(4-Chlorophenyl)(Prop-2-En-1-Yloxy)Carbonylaminopropanoic Acid: A Comprehensive Overview

(2S)-2-(4-Chlorophenyl)(Prop-2-En-1-Yloxy)Carbonylaminopropanoic Acid, identified by the CAS number 2679828-22-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a chiral center at the second carbon atom, which is attached to a 4-chlorophenyl group, a propenoxy carbonyl group, and an amino acid moiety. This configuration not only imparts stereochemical specificity but also enhances its bioavailability and target selectivity. The presence of the 4-chlorophenyl group contributes to hydrophobic interactions, while the propenoxy carbonyl group introduces conjugation and potential for hydrogen bonding. These features collectively make the compound a versatile scaffold for drug design.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired enantiomer. These techniques are pivotal in ensuring the scalability of production, which is essential for preclinical and clinical trials. Moreover, computational chemistry tools have been utilized to predict the compound's pharmacokinetic profiles, aiding in its optimization for therapeutic applications.

The biological activity of (2S)-2-(4-Chlorophenyl)(Prop-2-En-1-Yloxy)Carbonylaminopropanoic Acid has been extensively studied in vitro and in vivo models. It has demonstrated potent inhibitory effects on key enzymes implicated in various disease pathways, such as kinases and proteases. Notably, its ability to modulate these targets without significant off-target effects has positioned it as a promising candidate for drug development.

In terms of therapeutic applications, this compound has shown potential in oncology, inflammation, and neurodegenerative diseases. For instance, preclinical studies have revealed its efficacy in inhibiting tumor growth by targeting specific signaling pathways. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as arthritis and cardiovascular diseases.

The safety profile of this compound has also been evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. Furthermore, environmental impact assessments suggest that it degrades efficiently under standard conditions, minimizing ecological risks.

In conclusion, (2S)-2-(4-Chlorophenyl)(Prop-2-En-1-Yloxy)Carbonylaminopropanoic Acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable safety profiles, underscores its potential as a novel therapeutic agent. Continued research into its mechanisms of action and further clinical evaluation will be crucial in determining its role in future drug development.